2-[(oxetan-2-yl)methoxy]-1,3-thiazole

• IUPAC Name: 2-(oxetan-2-ylmethoxy)-1,3-thiazole
• InChI: InChI=1S/C7H9NO2S/c1-3-9-6(1)5-10-7-8-2-4-11-7/h2,4,6H,1,3,5H2
• InChI Key: ZABXVGHMTOLBMU-UHFFFAOYSA-N
• Canonical SMILES: C1COC1COC2=NC=CS2
• Molecular Formula: C7H9NO2S
• Molecular Weight: 171.22 g/mol
• CAS No.: 2549009-42-7

Description

2-[(oxetan-2-yl)methoxy]-1,3-thiazole is a useful research compound. Its molecular formula is C7H9NO2S and its molecular weight is 171.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 171.03539970 g/mol and the complexity rating of the compound is 134. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of 2-[(oxetan-2-yl)methoxy]-1,3-thiazole is the Enhancer of Zeste Homolog 2 (EZH2) . EZH2 is a histone-lysine N-methyltransferase enzyme, which plays a crucial role in gene regulation.

Mode of Action

This compound interacts with EZH2, presumably making additional favorable contacts with the enzyme . This interaction leads to the inhibition of EZH2, thereby affecting the methylation status of histones and influencing gene expression .

Biochemical Pathways

The inhibition of EZH2 affects the histone methylation pathways, leading to changes in the chromatin structure and subsequently altering gene expression . The exact downstream effects can vary depending on the specific genes that are affected.

Pharmacokinetics

The compound has been optimized for oral bioavailability . Its physicochemical properties, including calculated log D (clogD) values, have been analyzed in relation to in vitro metabolic stability and permeability parameters . This analysis identified a clogD range that afforded an increased probability of achieving favorable ADME data in a single molecule .

Result of Action

The result of the action of this compound is the inhibition of EZH2, leading to changes in gene expression . This can have various molecular and cellular effects, depending on the specific genes that are affected.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the stability of the compound . Additionally, the presence of other substances, such as proteins or ions, can potentially interact with the compound and influence its action .